2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-[(2-methoxyphenyl)methyl]quinazolin-4-one
• InChI: InChI=1S/C26H20N4O5S/c1-32-20-9-5-2-6-17(20)13-30-25(31)18-7-3-4-8-19(18)27-26(30)36-14-23-28-24(29-35-23)16-10-11-21-22(12-16)34-15-33-21/h2-12H,13-15H2,1H3
• InChI Key: IHKYVAIXIADHKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=NO4)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C26H20N4O5S
• Molecular Weight: 500.5 g/mol
• CAS No.: 2034477-77-3

Description

This compound is a quinazolin-4(3H)-one derivative featuring a 1,3-benzodioxole group linked via a 1,2,4-oxadiazole ring and a 2-methoxybenzyl substituent. The quinazolinone core is a privileged scaffold in medicinal chemistry, known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . Structural characterization of analogous compounds typically involves spectroscopic methods (IR, NMR, MS) and elemental analysis .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound is compared to five analogs (Table 1) based on structural motifs, substituent effects, and reported activities.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological Activity (Reported)	Reference
Target Compound	Quinazolin-4(3H)-one	1,3-Benzodioxole, 1,2,4-oxadiazole, 2-methoxybenzyl	Not explicitly reported
4-Phenyl-3-(4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl methyl thio)-1,2,4-triazol-5(1H)thione (Compound 7)	Quinazolin-4(3H)-one	Phenyl, 1,2,4-triazol-5-thione	Not explicitly reported
3a-(4-Chlorophenyl)-1-thioxo-2,3,3a,4-tetrahydroimidazo[1,5-a]quinazolin-5(1H)-one	Tetrahydroimidazo-quinazolinone	4-Chlorophenyl, thioxo group	Synthetic precursor for biological analogs
1-Methyl-3-(4-substituted phenyl-1,3-thiazol-2-yl)-2-(thiophen-2-yl)-2,3-dihydroquinazolin-4(1H)-one	Dihydroquinazolin-4(1H)-one	Thiazole, thiophene, substituted phenyl	Anti-tubercular activity (MIC: 1.6–25 µg/mL)
(5E)-5-(2-Hydroxy-3-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one	Thiazol-4(5H)-one	Benzylidene, hydroxyl, methoxy	Antimicrobial potential (theoretical)

Key Structural and Functional Insights

Core Heterocycles: The target compound’s quinazolinone core differentiates it from thiazol-4-ones (e.g., ) and imidazo-quinazolinones (e.g., ). The 1,2,4-oxadiazole ring in the target compound provides metabolic resistance similar to 1,2,4-triazoles (e.g., ), but its lower basicity may reduce off-target interactions .

1,3-Benzodioxole enhances electron-deficient character, favoring interactions with cysteine residues in enzymes like COX-2 or P450 .

Thiazol-4-ones (e.g., ) are theorized to inhibit bacterial dihydrofolate reductase via thiol-mediated binding, a mechanism less feasible in oxadiazole-containing compounds .

Synthetic Accessibility :

• The target compound’s synthesis likely involves cyclocondensation of thioacetamide intermediates (cf. ), whereas thiazol-4-ones (e.g., ) require Hantzsch thiazole synthesis .

Q & A

Basic: What are the key functional groups in this compound, and how do they influence its reactivity?

The compound contains a quinazolin-4(3H)-one core fused with a 1,2,4-oxadiazole ring, a thioether linkage (-S-), and substituted aromatic groups (benzo[d][1,3]dioxol-5-yl and 2-methoxybenzyl). The thioether group enhances nucleophilic substitution potential, while the oxadiazole ring contributes to π-π stacking interactions with biological targets . The methoxy and dioxolane substituents modulate electronic effects, influencing solubility and binding affinity .

Basic: What synthetic strategies are commonly employed for this class of quinazolinone derivatives?

Synthesis typically involves:

Cyclization : Formation of the quinazolinone ring via condensation of anthranilic acid derivatives with carbonyl compounds.

Oxadiazole formation : Reaction of nitrile intermediates with hydroxylamine under acidic conditions.

Thioether linkage : Coupling via nucleophilic substitution between a thiol-containing intermediate and a halogenated oxadiazole-methyl precursor .

• Example: Ethanol or dimethylformamide (DMF) is often used as a solvent, with temperature control (60–80°C) to optimize yield .

Advanced: How can reaction conditions be optimized to improve the yield of the thioether coupling step?

Key parameters include:

• Solvent polarity : DMF enhances nucleophilicity of thiols compared to ethanol.
• Catalysis : Use of triethylamine to scavenge HCl byproducts.
• Temperature : Maintaining 60–70°C to balance reaction rate and side-product formation.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from methanol to isolate the product .

Advanced: What analytical techniques are critical for characterizing this compound’s purity and structure?

• NMR : $^1H$ and $^{13}C$ NMR to confirm substituent positions and thioether linkage integrity.
• Mass spectrometry (HRMS) : To verify molecular ion peaks and rule out impurities.
• X-ray crystallography : Resolves stereochemistry and crystal packing effects (if single crystals are obtainable) .
• HPLC : Purity assessment using a C18 column and UV detection at 254 nm .

Basic: What biological targets are hypothesized for this compound based on structural analogs?

Analogous quinazolinone derivatives interact with:

• Kinase enzymes (e.g., EGFR, VEGFR) via hydrogen bonding with the oxadiazole ring.
• DNA topoisomerases through intercalation facilitated by planar aromatic systems.
• GPCRs (e.g., serotonin receptors) due to the methoxybenzyl group’s resemblance to neurotransmitter scaffolds .

Advanced: How can molecular docking simulations guide the design of derivatives with enhanced target affinity?

• Ligand preparation : Protonate the compound at physiological pH and generate 3D conformers.
• Target selection : Use crystal structures of kinases or GPCRs from the PDB (e.g., 1M17 for EGFR).
• Scoring functions : Compare binding energies (ΔG) of derivatives with modified substituents (e.g., replacing methoxy with ethoxy groups) .

Advanced: What contradictions exist in reported biological activity data for similar compounds, and how can they be resolved?

• Contradiction : Some studies report antimicrobial activity for oxadiazole-quinazolinones , while others show limited efficacy .
• Resolution : Standardize assay conditions (e.g., bacterial strain selection, MIC thresholds) and validate via time-kill curves or efflux pump inhibition studies .

Basic: What are the stability challenges for this compound under physiological conditions?

• Hydrolysis : The oxadiazole ring is susceptible to acidic hydrolysis, limiting oral bioavailability.
• Oxidation : The thioether group may oxidize to sulfoxide/sulfone derivatives in vivo.
• Mitigation : Prodrug strategies (e.g., esterification of labile groups) or formulation in enteric-coated tablets .

Advanced: How does the substitution pattern on the benzyl group (e.g., 2-methoxy vs. 4-methyl) impact biological activity?

• 2-Methoxybenzyl : Enhances lipophilicity and membrane permeability, improving CNS penetration.
• 4-Methylbenzyl : Increases steric bulk, potentially reducing off-target binding.
• Data : Comparative IC$_{50}$ values from kinase inhibition assays show 2-methoxy derivatives exhibit 10-fold higher potency than 4-methyl analogs .

Advanced: What in vitro models are recommended for evaluating this compound’s pharmacokinetic properties?

• Metabolic stability : Liver microsomes (human/rat) to assess CYP450-mediated degradation.
• Plasma protein binding : Equilibrium dialysis to measure unbound fraction.
• Permeability : Caco-2 cell monolayers for predicting intestinal absorption .